N-isopropyl-3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanamide

Specification

• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• IUPAC Name: N-propan-2-yl-3-(3,5,9-trimethyl-7-oxofuro[3,2-g]chromen-6-yl)propanamide
• Standard InChI: InChI=1S/C20H23NO4/c1-10(2)21-17(22)7-6-14-12(4)16-8-15-11(3)9-24-18(15)13(5)19(16)25-20(14)23/h8-10H,6-7H2,1-5H3,(H,21,22)
• Standard InChI Key: OIAPPBRLQGSLTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC2=C(C3=C(C=C12)C(=C(C(=O)O3)CCC(=O)NC(C)C)C)C

Introduction

N-isopropyl-3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanamide is a complex organic compound that integrates a furochromen core with an isopropyl-substituted propanamide moiety. This compound is notable for its unique structural features and potential applications in medicinal chemistry. The molecular formula of this compound is C20H23NO4, although there is a discrepancy in the reported molecular weight, with some sources indicating 341.4 g/mol and others stating 417.5 g/mol.

Synthesis and Chemical Reactions

The synthesis of N-isopropyl-3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanamide typically involves multi-step organic synthesis techniques. Common methods may include acylation reactions using acyl chlorides or anhydrides, with solvents like dichloromethane or ethanol. The compound can undergo various chemical reactions typical of amides and furochromenes, including hydrolysis, amination, and alkylation, which are essential for modifying its properties and enhancing its potential applications.

Biological Activity and Potential Applications

The biological activity of N-isopropyl-3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanamide suggests potential therapeutic applications. The furochromen core has been associated with various pharmacological effects, including anti-inflammatory and antioxidant properties. The compound's structure suggests it may interact with specific molecular targets within biological systems, such as enzymes or receptors involved in critical metabolic pathways.